Cas no 2172458-08-9 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid
• CAS No: 2172458-08-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6240470
• PubChem ID: 165817687
• Update Time: 2025-06-14

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]oxolane-3-carboxylic acid
• 2172458-08-9
• EN300-1542198

• Inchi： 1S/C26H30N2O6/c1-17(14-23(29)28-26(24(30)31)11-13-33-16-26)10-12-27-25(32)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： PJSMXYHETGCEJT-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)NC(CC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid

Recent Advances in the Study of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid (CAS: 2172458-08-9)

The compound 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid (CAS: 2172458-08-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the oxolane ring structure makes it a valuable intermediate in synthetic chemistry and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, solubility, and reactivity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to purify and characterize the compound. The incorporation of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid into peptide chains has demonstrated improved pharmacokinetic properties, making it a candidate for the development of novel therapeutics.

One of the key findings from recent research is the compound's ability to act as a linker or spacer in bioconjugation reactions. Its structural flexibility allows for the attachment of various functional groups, enabling the design of targeted drug delivery systems. For instance, studies have explored its use in antibody-drug conjugates (ADCs), where it serves as a stable linker between the antibody and the cytotoxic payload. This application has significant implications for cancer therapy, as it enhances the specificity and efficacy of the treatment.

In addition to its role in drug delivery, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid has been investigated for its potential in diagnostic imaging. The compound's ability to form stable complexes with radionuclides and fluorescent dyes makes it a versatile tool for imaging applications. Recent studies have demonstrated its utility in positron emission tomography (PET) and fluorescence microscopy, providing researchers with new avenues for non-invasive disease detection and monitoring.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its potential in clinical settings. Ongoing research aims to optimize synthetic routes and explore novel applications, ensuring that 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid continues to play a pivotal role in the advancement of chemical biology and pharmaceutical sciences.

In conclusion, the recent studies on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidooxolane-3-carboxylic acid (CAS: 2172458-08-9) highlight its multifaceted applications in drug development, bioconjugation, and diagnostic imaging. As research progresses, this compound is expected to contribute significantly to the development of next-generation therapeutics and diagnostic tools, addressing unmet medical needs and improving patient outcomes.